Cas no 4368-06-3 (β-Hydroxybutyronitrile)

β-Hydroxybutyronitrile Properties

Names and Identifiers

• Butanenitrile,3-hydroxy-
• 3-HYDROXYBUTANENITRILE
• 3-HYDROXYBUTYRONITRILE
• β-Hydroxybutyronitrile
• beta-Hydroxybutyronitrile
• 4368-06-3
• CS-0261013
• EN300-76665
• CHEBI:142961
• DTXSID70963097
• SB44678
• FT-0771397
• beta-hydroxybutanenitrile
• BCP28827
• AKOS010136331
• NS00045954
• EINECS 224-457-2
• Z847151284
• SB44677
• E83965
• SY129230
• 3-Hydroxybutyronitrile, 97%
• FT-0690408
• MFCD03427120
• DTXCID901390867
• DB-062357
• BYJAJQGCMSBKPB-UHFFFAOYSA-N
• 3-Hydroxybutanenitrile (ACI); Butyronitrile, 3-hydroxy- (6CI, 7CI, 8CI); 2-Cyanoisopropyl alcohol; 3-Hydroxybutyronitrile; ss-Hydroxybutyronitrile
• DB-062177
• +Expand

• MDL： MFCD03427120
• InChIKey： BYJAJQGCMSBKPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7NO/c1-4(6)2-3-5/h4,6H,2H2,1H3
• SMILES： CC(CC#N)O

Computed Properties

• Exact Mass: 85.05280
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 85.053
• Heavy Atom Count: 6
• Complexity: 70.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Surface Charge: 0
• Topological Polar Surface Area: 44

Experimental Properties

• LogP: 0.28088
• PSA: 44.02000
• Refractive Index: n20/D 1.429(lit.)
• Boiling Point: 214 °C(lit.)
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: Amber or light yellow transparent liquid
• Solubility: Not determined
• Density: 0.976 g/mL at 25 °C(lit.)

β-Hydroxybutyronitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

β-Hydroxybutyronitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%